Cas no 890094-16-3 (2-chloro-6-methyl-9-(propan-2-yl)-9H-purine)

• Product Name: 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine
• CAS No: 890094-16-3
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• MDL: MFCD07440175
• CID: 5464948
• PubChem ID: 7147194
• Update Time: 2025-05-20

2-chloro-6-methyl-9-(propan-2-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine
• 2-Chloro-6-methyl-9-(1-methylethyl)-9H-purine
• Z1617996551

• MDL： MFCD07440175
• Inchi： 1S/C9H11ClN4/c1-5(2)14-4-11-7-6(3)12-9(10)13-8(7)14/h4-5H,1-3H3
• InChI Key： JSCNEGBFMQTSPQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C2C(=N1)N(C=N2)C(C)C

Computed Properties

• Exact Mass: 210.0672241 g/mol
• Monoisotopic Mass: 210.0672241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6
• Molecular Weight: 210.66

Additional information on 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine

Introduction to 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine (CAS No. 890094-16-3)

2-chloro-6-methyl-9-(propan-2-yl)-9H-purine, identified by its Chemical Abstracts Service (CAS) number 890094-16-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine family, a class of nitrogen-containing organic compounds that are ubiquitous in biological systems, particularly as essential components of nucleic acids such as DNA and RNA. The structural features of 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine, including its chloro and alkylation substituents, make it a promising scaffold for the development of novel bioactive molecules.

The chloro substituent at the 2-position and the methyl group at the 6-position of the purine core introduce unique electronic and steric properties that can modulate the compound's interactions with biological targets. Additionally, the propan-2-yl side chain at the 9-position further diversifies its chemical profile, enabling potential applications in drug design and discovery. The synthesis and characterization of this compound have been extensively studied to understand its pharmacological properties and potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel purine derivatives as pharmacological agents. Purines have been extensively explored for their role in various biological pathways, including metabolism, signal transduction, and immune response. The structural modifications introduced in 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine are designed to enhance its binding affinity to specific biological targets while minimizing off-target effects. This approach is particularly relevant in the development of kinase inhibitors, which are critical in treating a wide range of diseases, including cancer.

One of the most compelling aspects of 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine is its potential as a lead compound for further derivatization. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling researchers to fine-tune its pharmacological properties. For instance, modifications at the chloro and methyl positions could alter the compound's solubility, metabolic stability, and binding kinetics. Such flexibility is invaluable in drug discovery pipelines, where optimizing a molecule's properties is crucial for achieving clinical efficacy.

The propan-2-yl side chain at the 9-position of 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine also plays a significant role in determining its overall bioactivity. This substituent can influence both the electronic distribution of the molecule and its spatial orientation relative to biological targets. In drug design, such structural features are often exploited to improve binding affinity and selectivity. For example, alkylation at this position can enhance interactions with specific amino acid residues in protein targets, leading to more potent and selective pharmacological effects.

Recent studies have highlighted the importance of purine derivatives in oncology research. Compounds similar to 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine have shown promise as inhibitors of various kinases involved in cancer cell proliferation and survival. The ability to modulate these kinases with high selectivity is key to developing effective anticancer therapies. Moreover, the structural complexity of this compound allows for fine-tuning its pharmacokinetic properties, which is essential for achieving optimal therapeutic outcomes.

The synthesis of 2-chloro-6-methyl-9-(propan-2-yl)-9H-purine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex purine core efficiently. These synthetic advances have enabled researchers to explore a broader range of derivatives with tailored pharmacological properties.

In conclusion,2-chloro-6-methyl-9-(propan--{-}~r---r----l)----r--purine (CAS No. ---r----r----l)---is a versatile heterocyclic compound with significant potential ---in pharmaceutical research. ---Its structural features, ---including ---the ---chloro, ---methyl, ---and --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- substituents, ---make it an attractive scaffold for developing novel bioactive molecules. ---Further research into its pharmacological properties will likely uncover new therapeutic applications, ---particularly ---in oncology. ---The ---synthetic ---and --- biological --- studies on this compound underscore its importance as a lead structure in medicinal chemistry.